BENGHE Foundational & Exploratory

Check Availability & Pricing

Rose Bengal Sodium Salt: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Rose Bengal (sodium)
Cat. No.: B11931158
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rose Bengal sodium salt (RBSS), a xanthene dye, is a potent photosensitizer with a rich
history of application in biomedical research and clinical diagnostics. Initially utilized as a
biological stain, its unique photochemical properties have propelled its use in diverse fields,
most notably in photodynamic therapy (PDT) for cancer and microbial infections, as well as in
the assessment of liver function and the staining of devitalized tissues. This technical guide
provides an in-depth overview of the core physical and chemical properties of Rose Bengal
sodium salt, detailed experimental protocols for its key applications, and a visualization of the
associated biological pathways and experimental workflows.

Core Physical and Chemical Properties

Rose Bengal sodium salt is the disodium salt of 4,5,6,7-tetrachloro-2',4',5",7'-
tetraiodofluorescein. Its distinctive bright pinkish-red hue in solution is a result of its complex
conjugated structure. The quantitative physical and chemical properties of Rose Bengal sodium
salt are summarized in the tables below for easy reference and comparison.
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Table 1: General and Physical Properties of Rose Bengal
Sodium Salt

Property Value References

4,5,6,7-Tetrachloro-2',4',5",7'-
Chemical Name tetraiodofluorescein sodium [1]

salt

Acid Red 94, Bengal Rose B
Synonyms ] [2][3]
sodium salt, C.l. 45440

CAS Number 632-69-9 [2][4]

Molecular Formula C20H2ClalaNa20s [5]

Molecular Weight 1017.64 g/mol [415]
Red to brown crystalline

Appearance [3]
powder

Melting Point >300 °C (decomposes) [4][6]

Table 2: Solubility of Rose Bengal Sodium Salt

Solvent Solubility References
Water Soluble (36% w/v) [41[6]
Ethanol Slightly Soluble [21[7]
Dimethyl Sulfoxide (DMSO) 10 mg/mL [2][3]
Dimethylformamide (DMF) Slightly Soluble [21[7]

Phosphate-Buffered Saline

Slightly Soluble 217
(PBS, pH 7.2) oy 1407]

Table 3: Spectroscopic and Photochemical Properties of
Rose Bengal Sodium Salt
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Property Value References
Absorption Maxima (Amax) ~548-558 nm (in water/PBS) [21[7]
Emission Maxima (Aem) ~567 nm [21[7]

pKa 3.9, 4.7

Key Applications and Experimental Protocols

The utility of Rose Bengal sodium salt spans several critical areas of biomedical research and
diagnostics. The following sections provide detailed methodologies for its principal applications.

Photodynamic Therapy (PDT)

In PDT, Rose Bengal sodium salt acts as a photosensitizer. Upon activation by light of a
specific wavelength, it generates reactive oxygen species (ROS), primarily singlet oxygen,
which induces localized cellular damage and apoptosis or necrosis in target cells, such as
cancerous or microbial cells.[3]

The phototoxic effects of Rose Bengal are initiated upon its excitation by light, leading to a
cascade of intracellular events culminating in cell death.

Oxidative Cellular Damage:

(Lipids, Proteins, DNA)

Click to download full resolution via product page

Signaling pathway in Rose Bengal-induced phototoxicity.

This protocol outlines the assessment of Rose Bengal's phototoxic effects on cancer cells
using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[8]
[°]
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Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 103 to 1 x 10* cells/well and
incubate for 24 hours to allow for cell attachment.

Incubation with Rose Bengal: Replace the culture medium with fresh medium containing the
desired concentrations of Rose Bengal sodium salt (e.g., 0.1 uM to 100 uM). Incubate for a
predetermined period (e.g., 4 to 24 hours).

Light Irradiation: Following incubation, expose the cells to a light source with a wavelength
corresponding to the absorption maximum of Rose Bengal (approximately 550 nm). The light
dose will depend on the experimental setup and should be optimized. Control wells should
be kept in the dark.

MTT Addition: After irradiation, remove the Rose Bengal-containing medium, wash the cells
with PBS, and add 100 pL of fresh serum-free medium and 10 pL of MTT solution (5 mg/mL
in PBS) to each well.

Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the
MTT into formazan crystals.

Solubilization: Add 100 pL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M
HCI) to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Cell viability is proportional to the absorbance.
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Experimental workflow for cytotoxicity assessment.

Biological Staining
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Rose Bengal is an effective stain for identifying damaged or devitalized cells and tissues. In
ophthalmology, it is used to stain the cornea and conjunctiva to highlight areas of cellular
damage.[10] It is also used in microbiology to differentiate between live and dead
microorganisms.[1]

This protocol provides a general method for staining adherent cells with Rose Bengal to
visualize cell morphology and identify non-viable cells.[1]

» Preparation of Staining Solution: Prepare a 0.5% (w/v) Rose Bengal solution by dissolving
0.5 g of Rose Bengal sodium salt powder in 100 mL of distilled water or 5% aqueous ethyl
alcohol. Store in a dark bottle at 4°C.

o Cell Preparation: Grow adherent cells on glass coverslips in a petri dish or multi-well plate.

e Washing: Gently wash the cells twice with Phosphate-Buffered Saline (PBS) to remove any
debris and culture medium.

o Staining: Add the 0.5% Rose Bengal solution to the coverslips, ensuring the cells are
completely covered. Incubate for 1-5 minutes at room temperature.

e Washing: Carefully wash the cells three times with PBS to remove excess stain.

e Mounting and Visualization: Mount the coverslips on a microscope slide with a drop of
mounting medium. Observe the stained cells under a light microscope. Dead or damaged
cells will appear bright pink/red, while viable cells will remain largely unstained.

Liver Function Test

The Rose Bengal test is a historical method for assessing liver function, specifically the
excretory capacity of hepatocytes.[11][12] A solution of Rose Bengal is administered
intravenously, and its rate of clearance from the blood is measured. Impaired liver function
results in delayed clearance.

Note: This is a conceptual overview. The clinical use of this test has largely been superseded
by other methods, and any clinical application should be performed by qualified medical
professionals.
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» Patient Preparation: The patient is typically required to fast before the test.

« Injection: A sterile solution of Rose Bengal (typically 1% in 10 mL) is injected intravenously.
[11]

» Blood Sampling: Blood samples are collected at specific time intervals after injection (e.g., 2,
8, and 16 minutes).

o Spectrophotometric Analysis: The concentration of Rose Bengal in the serum of each blood
sample is determined spectrophotometrically by measuring the absorbance at its Amax.

o Data Interpretation: The percentage of Rose Bengal retained in the blood at different time
points is calculated. In a healthy individual, approximately 50% or more of the dye is cleared
from the bloodstream within 8 minutes.[11] Higher retention values are indicative of impaired
hepatic excretory function.

Conclusion

Rose Bengal sodium salt is a versatile and powerful tool for researchers and clinicians. Its well-
characterized physical, chemical, and photochemical properties, combined with its diverse
applications in photodynamic therapy, biological staining, and liver function assessment, make
it an invaluable compound in the biomedical sciences. The detailed protocols and visual
representations of pathways and workflows provided in this guide are intended to facilitate its
effective and informed use in a laboratory setting. As research continues to uncover new
applications and refine existing methodologies, the importance of Rose Bengal sodium salt in
advancing scientific knowledge and developing novel therapeutic strategies is set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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